Cas no 1805231-83-7 (Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate)

Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features both difluoromethyl and trifluoromethyl groups, enhancing its reactivity and metabolic stability. The presence of an amino group and an ethyl ester moiety allows for further functionalization, making it a versatile intermediate in synthetic chemistry. The electron-withdrawing effects of the fluorine substituents contribute to improved lipophilicity and bioavailability. This compound is particularly valuable in the development of bioactive molecules, where fluorinated heterocycles are sought after for their unique physicochemical properties. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate structure
1805231-83-7 structure
Product Name:Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
CAS No:1805231-83-7
MF:C10H9F5N2O2
MW:284.182679891586
CID:4858246
Update Time:2025-10-31

Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
    • Inchi: 1S/C10H9F5N2O2/c1-2-19-9(18)4-3-17-8(16)5(7(11)12)6(4)10(13,14)15/h3,7H,2H2,1H3,(H2,16,17)
    • InChI Key: QZKBTLFYPWNSLX-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OCC)=CN=C(C=1C(F)F)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • XLogP3: 2.2
  • Topological Polar Surface Area: 65.2

Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029063473-1g
Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
1805231-83-7 97%
1g
$1,579.40 2022-04-01

Additional information on Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate

Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805231-83-7): A Comprehensive Overview

Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805231-83-7) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of multiple fluorine atoms and functional groups makes it an intriguing candidate for further research and development.

The molecular structure of Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate consists of a pyridine core substituted with an amino group, a difluoromethyl group, a trifluoromethyl group, and a carboxylate ester. This arrangement of functional groups imparts distinct chemical properties that make it suitable for various synthetic pathways and biological interactions. The compound's stability under different conditions and its ability to participate in multiple chemical reactions further enhance its utility in laboratory settings.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates in the synthesis of bioactive molecules. The structural features of Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate align well with the requirements for such intermediates. Specifically, the combination of fluorinated aromatic rings and heterocyclic structures has been shown to enhance binding affinity and selectivity in drug-target interactions. This property is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The fluorine atoms present in its structure contribute to increased metabolic stability, which is a crucial factor for drug efficacy. Additionally, the pyridine ring can serve as a scaffold for further derivatization, allowing researchers to explore a wide range of analogs with tailored properties. Recent studies have demonstrated that similar fluorinated pyridines exhibit potent activity against various viral strains, including those responsible for influenza and hepatitis.

The synthesis of Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The compound's reactivity with other functional groups also makes it a valuable building block for constructing more complex molecules. This versatility has been exploited in several research projects aimed at discovering new therapeutic agents.

From a medicinal chemistry perspective, the structural motifs present in Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate offer several advantages over traditional drug candidates. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These factors are critical for ensuring that a drug candidate reaches its target site effectively and remains active within the body. Furthermore, the compound's ability to form hydrogen bonds due to the amino group enhances its binding interactions with biological targets.

The pharmacological potential of this compound has been explored through both computational modeling and experimental validation. Molecular docking studies have revealed that it can interact with various protein targets with high affinity. These interactions are mediated by specific hydrogen bonding networks and hydrophobic interactions between the compound's functional groups and the target proteins' active sites. Such findings provide a strong rationale for further investigation into its therapeutic applications.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel bioactive molecules with applications in antiviral, anticancer, and other therapeutic areas. The ongoing research into this compound underscores its importance as a tool for drug discovery and development.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD